Cas no 252352-73-1 (Ethyl 4-iodo-3-methoxybenzoate)

• Product Name: Ethyl 4-iodo-3-methoxybenzoate
• CAS No: 252352-73-1
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 2136455
• Update Time: 2025-10-24

Ethyl 4-iodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-iodo-3-methoxybenzoate
• AS02582
• AX8277837
• Benzoic acid, 4-iodo-3-methoxy-, ethyl ester
• Ethyl 4-iodo-3-methoxybenzoate

• Inchi： 1S/C10H11IO3/c1-3-14-10(12)7-4-5-8(11)9(6-7)13-2/h4-6H,3H2,1-2H3
• InChI Key： YOHBCHKNTHFNRF-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4-iodo-3-methoxybenzoate

Ethyl 4-Iodo-3-Methoxybenzoate: A Comprehensive Overview

Ethyl 4-iodo-3-methoxybenzoate, also known by its CAS number 252352-73-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring an ethyl ester group, an iodine atom, and a methoxy substituent on the benzene ring, has garnered attention due to its potential in drug design and chemical synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents.

The synthesis of Ethyl 4-iodo-3-methoxybenzoate involves a multi-step process that typically begins with the bromination of methyl salicylate or similar substrates. The subsequent substitution of bromine with iodine under specific reaction conditions yields the desired product. This compound is notable for its stability under mild reaction conditions, making it suitable for further functionalization in various synthetic pathways. Researchers have explored its use as an intermediate in the construction of complex aromatic systems, which are crucial in modern drug discovery.

One of the most promising applications of Ethyl 4-iodo-3-methoxybenzoate lies in its ability to serve as a precursor for bioactive compounds. For instance, recent studies have demonstrated its utility in the synthesis of tyrosine kinase inhibitors, which are critical in targeting cancer cells. The iodine substituent plays a pivotal role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the methoxy group contributes to the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

In terms of structural analysis, Ethyl 4-iodo-3-methoxybenzoate exhibits a planar geometry due to the aromaticity of the benzene ring. The electron-withdrawing effects of the iodine and methoxy groups influence the compound's electronic properties, making it an attractive candidate for use in electronic materials. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic characteristics contribute to efficient charge transport.

The environmental impact of Ethyl 4-iodo-3-methoxybenzoate is another area of growing interest. Studies have shown that this compound undergoes biodegradation under aerobic conditions, suggesting its potential for sustainable use in industrial applications. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in certain manufacturing processes.

In conclusion, Ethyl 4-iodo-3-methoxybenzoate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal building block for advanced materials and bioactive molecules. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.